1-Iodo-3-phenylpropane
Cat. No. B1597414
M. Wt: 246.09 g/mol
InChI Key: RGCKJSPKMTWLLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101650B2
Procedure details
The title compound was synthesized using 3-phenyl-1-iodopropane and sodium acetylide by conducting the reactions similar to those mentioned in Reference example 29.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][CH2:8][CH2:9]I)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C-:11]#[C-:12].[Na+].[Na+]>>[C:1]1([CH2:7][CH2:8][CH2:9][C:11]#[CH:12])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCCI
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[C-]#[C-].[Na+].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)CCCC#C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
